Cas no 35525-05-4 (Thiourea, N-methyl-N'-(3-nitrophenyl)-)

• Product name: Thiourea, N-methyl-N'-(3-nitrophenyl)-
• CAS No: 35525-05-4
• MF: C₈H₉N₃O₂S
• MW: 211.24096
• CID: 1470727
• PubChem ID: 2238961

Thiourea, N-methyl-N'-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-methyl-N'-(3-nitrophenyl)-
• N-methyl-N'-(3-nitrophenyl)thiourea
• AB00035578-01
• MLS000679973
• SR-01000300630-1
• 35525-05-4
• SMR000296859
• HMS2755B18
• SR-01000300630
• AKOS000341192
• Z45797706
• 1-methyl-3-(3-nitrophenyl)thiourea
• CHEMBL1544602

• Inchi： InChI=1S/C8H9N3O2S/c1-9-8(14)10-6-3-2-4-7(5-6)11(12)13/h2-5H,1H3,(H2,9,10,14)
• InChI Key： AGQDJPDOWZYDHG-UHFFFAOYSA-N
• SMILES： CNC(=S)NC1=CC(=CC=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04167
• Monoisotopic Mass: 211.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 67.2